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Compound of Interest

Compound Name: CODEINE PHOSPHATE

Cat. No.: B1669283

Mechanism of Action

Codeine phosphate is a centrally acting opioid antitussive. Its cough-suppressing effect is
primarily due to its binding to mu-opioid receptors in the cough center of the medulla oblongata,
which increases the threshold for the cough reflex. A portion of codeine is metabolized to
morphine, which also contributes to its analgesic and antitussive effects.

Dextromethorphan is a non-opioid, centrally acting antitussive. It is the d-isomer of the opioid
agonist levorphanol but has no significant affinity for opioid receptors and does not produce
analgesic or addictive effects at therapeutic doses. Its primary mechanism of action is as an
antagonist of the N-methyl-D-aspartate (NMDA) receptor in the brainstem cough center. It is
also a sigma-1 receptor agonist, which may contribute to its antitussive properties.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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